Cas no 77759-08-1 (2,6-dinitroBenzeneethanol)

• Product Name: 2,6-dinitroBenzeneethanol
• CAS No: 77759-08-1
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• CID: 2129164
• PubChem ID: 10867583
• Update Time: 2025-04-21

2,6-dinitroBenzeneethanol Chemical and Physical Properties

Names and Identifiers

• 2,6-dinitroBenzeneethanol
• 2-(2,6-dinitrophenyl)ethanol
• 77759-08-1
• OCXQLKJLFTYTQK-UHFFFAOYSA-N
• SCHEMBL7159890
• DA-16729

• Inchi： 1S/C8H8N2O5/c11-5-4-6-7(9(12)13)2-1-3-8(6)10(14)15/h1-3,11H,4-5H2
• InChI Key： OCXQLKJLFTYTQK-UHFFFAOYSA-N
• SMILES： OCCC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.04332136Da
• Monoisotopic Mass: 212.04332136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 112Ų